Cas no 2228807-81-4 (methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate
• CAS No: 2228807-81-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5994449
• PubChem ID: 165723513
• Update Time: 2025-05-20

methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate
• 2228807-81-4
• EN300-1727900

• Inchi： 1S/C11H12N2O3/c1-16-10(15)5-9(14)8-4-2-3-7-6-12-13-11(7)8/h2-4,6,9,14H,5H2,1H3,(H,12,13)
• InChI Key： PNUDAMVKGSOYKN-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate

Methyl 3-Hydroxy-3-(1H-Indazol-7-Yl)Propanoate: A Comprehensive Overview

Methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate, also known by its CAS number 2228807-81-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxyl group, an indazole ring, and a methyl ester moiety. The indazole moiety, in particular, has been the focus of extensive research due to its potential in drug discovery and development.

The molecular structure of methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate consists of a central propanoate group with a hydroxyl group and an indazole substituent. The indazole ring, a bicyclic structure comprising a benzene ring fused with an imidazole ring, is known for its aromaticity and potential for hydrogen bonding. These properties make it a valuable component in the design of bioactive molecules. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them attractive candidates for therapeutic agents.

One of the key areas of research involving methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate is its pharmacological activity. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are often implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinase targets, suggesting their potential as anticancer agents.

In addition to its pharmacological applications, methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate has also been studied for its role in chemical synthesis. The compound serves as a versatile building block for constructing more complex molecules due to its functional groups' reactivity. For example, the hydroxyl group can be readily oxidized to form a ketone, while the ester group can undergo hydrolysis to yield carboxylic acids. These transformations are valuable in organic synthesis workflows aimed at developing novel drug candidates.

The synthesis of methyl 3-hydroxy-3-(1H-indazol-7-yl)propanoate typically involves multi-step reactions that combine indazole derivatives with appropriate alcohols or acids. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Such improvements are critical for scaling up production if the compound is to be used in large-scale applications or clinical trials.

From an environmental perspective, the biodegradability and toxicity profiles of methyl 3-hydroxy-3-(1H-indazol-7-ylium)propanoate are important considerations. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its environmental impact. Regulatory agencies require comprehensive toxicity assessments before any compound can be approved for commercial use, particularly if it is intended for pharmaceutical applications.

In conclusion, methyl 3-hydroxy-3-(1H-indazolium)propanoate, with its unique chemical structure and promising pharmacological properties, represents an exciting area of research in contemporary chemistry and pharmacology. Its potential as a drug candidate or synthetic intermediate underscores the importance of continued investigation into its properties and applications. As new findings emerge from ongoing studies, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.